BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of
Dimethyl ethylidenemalonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl ethylidenemalonate

Cat. No.: B099043

An In-depth Technical Guide to Dimethyl Ethylidenemalonate: Commercial Availability,
Synthesis, and Applications

For researchers, scientists, and professionals in drug development, Dimethyl
ethylidenemalonate (CAS No. 17041-60-0) is a valuable reagent in organic synthesis. This
technical guide provides comprehensive information on its commercial availability, suppliers,
physical and chemical properties, synthesis protocols, and key applications.

Commercial Availability and Suppliers

Dimethyl ethylidenemalonate is readily available from a variety of chemical suppliers. The
typical purity offered is 96-98%. Below is a summary of prominent suppliers and their offerings.
Pricing is subject to change and should be confirmed with the respective suppliers.

Table 1: Commercial Suppliers of Dimethyl Ethylidenemalonate
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) ) Available
Supplier Product Number Purity .
Quantities
Sigma-Aldrich 255661 98% 5g
Santa Cruz
) SC-269233 - 1g, 59
Biotechnology
ChemicalBook CB9262881 - Inquiry for details
LabSolutions - 96% 250mg, 1g, 59
Ivy Fine Chemicals - - 1g, 59, 10g, Bulk
100mg, 250mg, 19,
Sunway Pharm Ltd. CB55928 97%
59, 109, 259
Energy Chemical - - Inquiry for details
Heterochem - - Inquiry for details
Nanjing Datang
Pharmaceutical - - Inquiry for details
Technology Co., Ltd.
Shanghai YuanYe
Biotechnology Co., - - Inquiry for details

Ltd.

Note: This list is not exhaustive, and other suppliers may be available.

Physicochemical Properties

A summary of the key physical and chemical properties of Dimethyl ethylidenemalonate is
provided below. This data is essential for its appropriate handling, storage, and use in
experimental setups.

Table 2: Physicochemical Data of Dimethyl Ethylidenemalonate
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Property Value Reference
CAS Number 17041-60-0 [11[2][3][4]
Molecular Formula C7H1004 [1][2]
Molecular Weight 158.15 g/mol [1112]131[4]
Appearance Colorless to light yellow liquid [5]

Boiling Point 154 °C [4]

Density 1.111 g/mL at 25 °C [3114]
Refractive Index (n20/D) 1.447 [3114]

Flash Point 97 °C [4]

Storage Temperature

Room temperature

[4]

Solubility

Insoluble in water, miscible

with most organic solvents.

Synthesis of Dimethyl Ethylidenemalonate

The most common laboratory synthesis of Dimethyl ethylidenemalonate is achieved through

a Knoevenagel condensation reaction between dimethyl malonate and acetaldehyde.[6][7]

Knoevenagel Condensation Reaction Mechanism

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to

a carbonyl group, followed by a dehydration reaction to form a C=C double bond. The reaction

is typically catalyzed by a weak base.
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Catalyst

Base (e.g., Piperidine)

Reactants

Nucleophilic Products
Dimethyl Malonate + Base Enolate Intermediate Attack (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Commercial availability and suppliers of Dimethyl
ethylidenemalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099043#commercial-availability-and-suppliers-of-

dimethyl-ethylidenemalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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